N-(3,4-Dichlorophenyl)-N-methyl-3-oxobutanamide

• CAS No.: 105942-47-0
• Molecular Formula: C11H11Cl2NO2
• Molecular Weight: 260.11 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-N-methyl-3-oxobutanamide
• InChI: InChI=1S/C11H11Cl2NO2/c1-7(15)5-11(16)14(2)8-3-4-9(12)10(13)6-8/h3-4,6H,5H2,1-2H3
• InChI Key: HQEGTAVBMPCYCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)N(C)C1=CC(=C(C=C1)Cl)Cl

Description

N-(3,4-Dichlorophenyl)-N-methyl-3-oxobutanamide is a useful research compound. Its molecular formula is C11H11Cl2NO2 and its molecular weight is 260.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved in toluene were 3.5 g (0.02 mole) of 3,4-dichloro-N-methylaniline and a catalytic amount of pyridine, followed by a dropwise addition of 1.9 g (0.022 mole) of diketene at 50° C. After completion of the the dropwise addition, the resultant mixture was heated under reflux for 3 hours. The reaction mixture was cooled, and its organic layer was then washed with water, water, a 10% aqueous solution of hydrochloric acid and a 5% aqueous solution of sodium hydrogencarbonate in order. The thus-washed organic solution was dried and concentrated to obtain 3',4'-dichloro-N-methylacetoacetoanilide.